Cas no 1804188-84-8 (4-Hydroxybenzo[d]oxazole-2-acetic acid)

4-Hydroxybenzo[d]oxazole-2-acetic acid is a heterocyclic carboxylic acid derivative featuring a benzo[d]oxazole core with a hydroxy substituent at the 4-position and an acetic acid side chain at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, serving as a key intermediate for the development of pharmacologically active molecules. The presence of both hydroxy and carboxyl functional groups enhances its reactivity, enabling derivatization for applications in drug discovery and material science. Its well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic synthesis.
4-Hydroxybenzo[d]oxazole-2-acetic acid structure
1804188-84-8 structure
Product Name:4-Hydroxybenzo[d]oxazole-2-acetic acid
CAS No:1804188-84-8
MF:C9H7NO4
MW:193.156182527542
CID:4819042
Update Time:2025-06-14

4-Hydroxybenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxybenzo[d]oxazole-2-acetic acid
    • Inchi: 1S/C9H7NO4/c11-5-2-1-3-6-9(5)10-7(14-6)4-8(12)13/h1-3,11H,4H2,(H,12,13)
    • InChI Key: KPSTZSPIPBMLQC-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)=NC2C(=CC=CC1=2)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 0.9
  • Topological Polar Surface Area: 83.6

4-Hydroxybenzo[d]oxazole-2-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002891-250mg
4-Hydroxybenzo[d]oxazole-2-acetic acid
1804188-84-8 98%
250mg
$5,161.93 2022-04-02
Alichem
A081002891-500mg
4-Hydroxybenzo[d]oxazole-2-acetic acid
1804188-84-8 98%
500mg
$7,662.43 2022-04-02
Alichem
A081002891-1g
4-Hydroxybenzo[d]oxazole-2-acetic acid
1804188-84-8 98%
1g
$12,535.13 2022-04-02

Additional information on 4-Hydroxybenzo[d]oxazole-2-acetic acid

Recent Advances in the Study of 4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8)

4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique oxazole-acetic acid structure, has been the subject of several studies exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of 4-Hydroxybenzo[d]oxazole-2-acetic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent oxidation, achieving a 75% overall yield. This advancement is expected to facilitate further preclinical and clinical investigations.

The pharmacological potential of 4-Hydroxybenzo[d]oxazole-2-acetic acid has been explored in the context of anti-inflammatory and anticancer therapies. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its utility in treating chronic inflammatory diseases. Additionally, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action appears to involve the modulation of apoptotic pathways and reactive oxygen species (ROS) generation.

Further research has investigated the molecular interactions of 4-Hydroxybenzo[d]oxazole-2-acetic acid with biological targets. Computational docking studies revealed high-affinity binding to the active sites of several enzymes implicated in disease pathways. These findings were corroborated by X-ray crystallography data, providing structural insights that could guide the design of derivatives with improved potency and selectivity. Such structural-activity relationship (SAR) studies are critical for the development of next-generation therapeutics.

Despite these promising results, challenges remain in the clinical translation of 4-Hydroxybenzo[d]oxazole-2-acetic acid. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through medicinal chemistry optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 4-Hydroxybenzo[d]oxazole-2-acetic acid (CAS: 1804188-84-8) represents a promising candidate for therapeutic development, with recent studies highlighting its synthetic accessibility, biological activity, and mechanistic insights. Continued research will be essential to fully realize its potential and overcome existing challenges. This compound exemplifies the intersection of chemical innovation and biomedical application, offering new avenues for drug discovery and development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm